Cas no 92857-48-2 (9-Oxopentadecanoic acid)

• Product Name: 9-Oxopentadecanoic acid
• CAS No: 92857-48-2
• MF: C₁₅H₂₈O₃
• MW: 256.381025314331
• CID: 5520281
• PubChem ID: 101972122
• Update Time: 2025-07-18

9-Oxopentadecanoic acid Chemical and Physical Properties

Names and Identifiers

• Pentadecanoic acid, 9-oxo-
• 9-Oxopentadecanoic acid
• 92857-48-2
• G65709

• Inchi： 1S/C15H28O3/c1-2-3-4-8-11-14(16)12-9-6-5-7-10-13-15(17)18/h2-13H2,1H3,(H,17,18)
• InChI Key： OOTKSDXGXNSJHD-UHFFFAOYSA-N
• SMILES： C(O)(=O)CCCCCCCC(=O)CCCCCC

Computed Properties

• Exact Mass: 256.20384475g/mol
• Monoisotopic Mass: 256.20384475g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 13
• Complexity: 224
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.4
• Topological Polar Surface Area: 54.4Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty acids and conjugates Long-chain fatty acids
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Long-chain fatty acids

Additional information on 9-Oxopentadecanoic acid

Recent Advances in the Study of 9-Oxopentadecanoic Acid (CAS: 92857-48-2)

9-Oxopentadecanoic acid (CAS: 92857-48-2) is a bioactive fatty acid derivative that has garnered increasing attention in the field of chemical biology and medicinal chemistry. Recent studies have explored its potential as a signaling molecule and its role in various biochemical pathways. This research brief synthesizes the latest findings on the compound, highlighting its structural properties, biological activities, and potential therapeutic applications.

One of the key areas of interest is the role of 9-oxopentadecanoic acid in inflammation and immune response modulation. A 2023 study published in the Journal of Lipid Research demonstrated that this compound acts as a potent modulator of macrophage polarization, shifting the balance from pro-inflammatory M1 to anti-inflammatory M2 phenotypes. The study utilized mass spectrometry and NMR spectroscopy to confirm the structure and purity of the synthesized compound (CAS: 92857-48-2), achieving >98% purity through optimized synthetic routes.

In cancer research, 9-oxopentadecanoic acid has shown promising results as an inhibitor of tumor cell proliferation. A recent Nature Communications paper (2024) reported that the compound selectively targets cancer stem cells in triple-negative breast cancer models through modulation of the Wnt/β-catenin signaling pathway. The research team developed a novel formulation using nanoparticle encapsulation to improve the compound's bioavailability, demonstrating significant tumor growth inhibition in xenograft models without observable toxicity.

The metabolic fate of 9-oxopentadecanoic acid has been another focus of recent investigations. Advanced metabolomics approaches have revealed that the compound undergoes rapid β-oxidation in hepatocytes, with its metabolites showing distinct biological activities. These findings, published in Cell Chemical Biology (2023), suggest that both the parent compound and its metabolites may contribute to the observed pharmacological effects, necessitating further structure-activity relationship studies.

From a synthetic chemistry perspective, significant progress has been made in developing more efficient routes to 9-oxopentadecanoic acid. A 2024 Organic Letters publication described a biocatalytic approach using engineered fatty acid hydroxylases that achieves 85% yield with excellent stereoselectivity. This green chemistry method represents a substantial improvement over traditional synthetic routes and could facilitate larger-scale production for preclinical studies.

Looking forward, the unique properties of 9-oxopentadecanoic acid (CAS: 92857-48-2) position it as a promising candidate for further drug development. Current research gaps include the need for comprehensive pharmacokinetic studies and the exploration of structure-activity relationships through systematic analog synthesis. The compound's dual role as both a signaling molecule and potential therapeutic agent makes it a particularly intriguing subject for interdisciplinary research at the chemistry-biology interface.